3-Benzoylpropanoic Acid-13C6
3-Benzoylpropanoic Acid-13C6
Brand Name:
Vulcanchem
CAS No.:
1346600-75-6
VCID:
VC0119450
InChI:
InChI=1S/C10H10O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)/i1+1,2+1,3+1,4+1,5+1,8+1
SMILES:
C1=CC=C(C=C1)C(=O)CCC(=O)O
Molecular Formula:
C10H10O3
Molecular Weight:
184.141
3-Benzoylpropanoic Acid-13C6
CAS No.: 1346600-75-6
Reference Standards
VCID: VC0119450
Molecular Formula: C10H10O3
Molecular Weight: 184.141
| CAS No. | 1346600-75-6 |
|---|---|
| Product Name | 3-Benzoylpropanoic Acid-13C6 |
| Molecular Formula | C10H10O3 |
| Molecular Weight | 184.141 |
| IUPAC Name | 4-((1,2,3,4,5,6-13C6)cyclohexatrienyl)-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C10H10O3/c11-9(6-7-10(12)13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)/i1+1,2+1,3+1,4+1,5+1,8+1 |
| Standard InChIKey | KMQLIDDEQAJAGJ-DEHIIRIRSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)CCC(=O)O |
| Synonyms | 4-Oxo-4-phenyl-13C6-butanoic Acid; 4-Oxo-4-phenyl-13C6-butyric Acid; 4-Phenyl-13C6-4-oxobutanoic Acid; 3-benzoyl-13C6-propanoic Acid; β-Benzoyl-13C6-propionic Αcid; γ-Oxobenzene-13C6-butanoic Acid |
| PubChem Compound | 71313714 |
| Last Modified | Nov 11 2021 |
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